11-Octadecenal

Description

11-Octadecenal, also known as (Z)-11-Octadecenal, is an organic compound with the molecular formula C18H34O. It is a long-chain aldehyde commonly found in nature, especially in the pheromone glands of certain insects, playing a crucial role in chemical communication, particularly in mating behaviors. This compound is a volatile oil that can be isolated from synthetic sources and antibacterial components of coumarin . (Z)-11-Octadecenal is a female pheromone with diurnal stability, isolated from the pheromone glands of female rice leaffolder moths . Its synonyms include (Z)-octadec-11-enal, 11Z-Octadecenal, and (11Z)-Octadecenal .

In scientific research, 11-Octadecenal is used as a building block in organic synthesis and to study reaction mechanisms. It plays a significant role in studying insect behavior and chemical communication. Research explores its potential antimicrobial properties, and it is used in formulating pheromone traps for pest control in agriculture. 11-Octadecenal can be synthesized by reducing 11-octadecenoic acid with lithium aluminum hydride (LiAlH4) or by oxidizing 11-octadecenol using pyridinium chlorochromate (PCC) or Dess-Martin periodinane. Industrially, it is often extracted from natural sources like insect pheromone glands or produced biotechnologically using engineered yeast cells.

Chemically, 11-Octadecenal can undergo oxidation to 11-octadecenoic acid using potassium permanganate (KMnO4). It can also be reduced to 11-octadecenol using sodium borohydride (NaBH4). Additionally, it can participate in nucleophilic substitution reactions to form various derivatives. The mechanism of action involves interaction with specific receptors in the olfactory system of insects, binding to olfactory receptors on the antennae of male insects, which triggers neural responses that lead to mating behaviors. Another similar compound is coumarin, from which 11-Octadecenal can be isolated .

• CAS No.: 56554-95-1
• Product Name: 11-Octadecenal
• Molecular Formula: C18H34O
• Molecular Weight: 266.5 g/mol
• IUPAC Name: octadec-11-enal
• Standard InChI: InChI=1S/C18H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h7-8,18H,2-6,9-17H2,1H3
• Standard InChIKey: YSSVMXHKWSNHLH-UHFFFAOYSA-N
• SMILES: CCCCCCC=CCCCCCCCCCC=O
• Canonical SMILES: CCCCCCC=CCCCCCCCCCC=O
• Purity: 96%
• Synonyms: Z11-18:Ald
• PubChem Compound: 3014269
• Last Modified: Feb 18 2024